Cas no 81155-71-7 (Oxacycloheptacosan-2-one, 3-hydroxy-)

81155-71-7 structure
Product name:Oxacycloheptacosan-2-one, 3-hydroxy-
Oxacycloheptacosan-2-one, 3-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Oxacycloheptacosan-2-one, 3-hydroxy-
- 3-hydroxy-oxacycloheptacosan-2-one
- DTXSID00840206
- 3-HYDROXY-1-OXACYCLOHEPTACOSAN-2-ONE
- 81155-71-7
-
- Inchi: InChI=1S/C26H50O3/c27-25-23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24-29-26(25)28/h25,27H,1-24H2
- InChI Key: NSVRRHNSGWFLQQ-UHFFFAOYSA-N
- SMILES: C1CCCCCCCCCCCCOC(=O)C(CCCCCCCCCCC1)O
Computed Properties
- Exact Mass: 410.37599545g/mol
- Monoisotopic Mass: 410.37599545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 46.5Ų
Oxacycloheptacosan-2-one, 3-hydroxy- Related Literature
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Naoki Morimoto,Kumika Morioku,Hideyuki Suzuki,Yumi Nakai Chem. Commun., 2017,53, 7226-7229
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
81155-71-7 (Oxacycloheptacosan-2-one, 3-hydroxy-) Related Products
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- 7554-12-3(Diethyl DL-Malate)
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- 7554-28-1(Diethyl D-Malate)
- 691-84-9(Diethyl L-(-)-Malate)
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